5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-sulfonamide

• Molecular Formula: C6H7BrN2O3S
• Molecular Weight: 267.10 g/mol
• IUPAC Name: 5-bromo-1-methyl-2-oxopyridine-3-sulfonamide
• InChI: InChI=1S/C6H7BrN2O3S/c1-9-3-4(7)2-5(6(9)10)13(8,11)12/h2-3H,1H3,(H2,8,11,12)
• InChI Key: QTVMEXVICKUDQF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)S(=O)(=O)N)Br

Description

5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-sulfonamide is a useful research compound. Its molecular formula is C6H7BrN2O3S and its molecular weight is 267.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-hydroxypyridine-3-sulfonamide (0.5 g, 1.9 mmol) in MeOH/DCM (15 mL, 1:1) at −10° C. was added trimethylsilyldiazomethane solution (2 M, 1.97 mL, 3.9 mmol). Upon completion of addition, the reaction mixture was concentrated and the resulting residue was purified by column chromatography using methanol and CHCl3 to 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-sulfonamide yield 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-sulfonamide (280 mg, 53% yield) and 5-bromo-2-methoxypyridine-3-sulfonamide (180 mg, 34% yield). Data for 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-sulfonamide: 1H NMR (400 MHz, DMSO-d6, δ): 8.42 (d, 1H, J=2.8 Hz); 7.99 (d, 1H, J=2.8 Hz); 7.14 (s, 1H); 3.52 (s, 3H). Data for 5-bromo-2-methoxypyridine-3-sulfonamide: 1H NMR (400 MHz, DMSO-d6, δ): 8.54 (d, 1H, J=2.4 Hz); 8.17 (d, 1H, J=2.4 Hz); 7.51 (s, 1H); 4.00 (s, 3H).